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Compound of Interest

Compound Name: Enloplatin

Cat. No.: B12370514 Get Quote

Welcome to the technical support center for Enloplatin. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility and handling of Enloplatin in in vitro experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Enloplatin and what are its basic chemical properties?

Enloplatin is a third-generation platinum-based antineoplastic agent.[1] Like other platinum

compounds, it is an alkylating agent that is believed to exert its anticancer effects by forming

cross-links with DNA.[1] Below is a summary of its key physicochemical properties.

Property Value Source

Molecular Formula C₁₃H₂₂N₂O₅Pt PubChem

Molar Mass ~481.4 g/mol PubChem

CAS Number 111523-41-2 PubChem

Appearance
Likely a solid (based on related

compounds)
N/A

General Solubility
Described as "very water-

soluble"
Journal of Medicinal Chemistry
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Q2: I am having trouble dissolving Enloplatin. What is the recommended solvent?

While specific quantitative solubility data for Enloplatin in various laboratory solvents is not

readily available in public literature, it is described as a "very water-soluble" third-generation

platinum complex. For other platinum-based drugs like cisplatin and carboplatin, water-based

solvents are recommended over organic solvents like dimethyl sulfoxide (DMSO).[2] DMSO

can react with and inactivate platinum compounds, leading to a loss of cytotoxic effect.[2]

Recommendation: Start by attempting to dissolve Enloplatin in sterile, deionized water or a

saline solution (e.g., 0.9% NaCl). The presence of chloride ions can enhance the stability of

some platinum drugs in solution.[3]

Q3: My Enloplatin solution appears cloudy or has formed a precipitate. What should I do?

Precipitation can occur if the solubility limit is exceeded or if the compound is unstable in the

chosen solvent over time. Here are some troubleshooting steps:

Gentle Warming: Warm the solution to 37°C. For some platinum compounds, this can aid

dissolution.

Sonication: Use a water bath sonicator to provide mechanical energy to aid dissolution.

pH Adjustment: The pH of the solution can influence the solubility of platinum complexes.

While specific data for Enloplatin is unavailable, for cisplatin, a slightly acidic pH (3.5-5.5)

can improve stability in aqueous solutions.

Reduce Concentration: Your target concentration may be too high. Try preparing a more

dilute stock solution.

Prepare Fresh Solutions: Platinum drug solutions can be unstable. It is best practice to

prepare solutions fresh for each experiment. We do not recommend storing aqueous

solutions of platinum drugs for more than a day.

Q4: Can I use DMSO to prepare a high-concentration stock solution of Enloplatin?

It is strongly discouraged to use DMSO for preparing stock solutions of platinum compounds,

including Enloplatin. DMSO is a nucleophilic solvent that can displace the ligands on the
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platinum complex, leading to its inactivation. If you are combining Enloplatin with another drug

that is only soluble in DMSO, ensure the final concentration of DMSO in your cell culture

medium is as low as possible (ideally <0.1%) and run appropriate vehicle controls. Be aware

that even small amounts of DMSO could potentially impact the activity of Enloplatin.

Troubleshooting Workflow for Enloplatin Solubility
If you are encountering persistent solubility issues, the following workflow provides a

systematic approach to identifying a suitable solvent and concentration.
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Start: Enloplatin Solubility Issue

Is the solvent water-based
(e.g., water, 0.9% NaCl)?

Avoid DMSO and other
organic solvents.

No

Is the concentration too high?

Yes

Action: Switch to a
water-based solvent.

Action: Prepare a more
dilute stock solution.

Yes

Have you tried gentle warming (37°C)
or sonication?

No

Action: Apply gentle heat
and/or sonicate.

No

Was the solution prepared fresh?

Yes

Action: Always prepare
Enloplatin solutions fresh.

No

Still issues? Perform an
empirical solubility test.

Yes

Follow the detailed protocol
for solubility determination.

End: Soluble Enloplatin Solution

Click to download full resolution via product page

Troubleshooting workflow for Enloplatin solubility.
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Experimental Protocols
Protocol 1: Empirical Determination of Enloplatin Solubility in a Chosen Aqueous Solvent

This protocol provides a method to determine the practical solubility limit of Enloplatin in your

chosen experimental buffer (e.g., PBS, 0.9% NaCl, or cell culture medium).

Materials:

Enloplatin powder

Your chosen aqueous solvent (e.g., sterile 0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Incubator or water bath at 37°C

Micro-pipettors

Analytical balance

Methodology:

Prepare a Range of Concentrations: Weigh out precise amounts of Enloplatin powder to

prepare a series of concentrations in your chosen solvent. For example, you could aim for

0.1, 0.5, 1, 2, 5, and 10 mg/mL.

Initial Dissolution Attempt: Add the corresponding volume of solvent to each tube. Vortex

vigorously for 2 minutes at room temperature.

Visual Inspection: Carefully observe each tube for any undissolved particles. Note the

highest concentration that appears to be fully dissolved.
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Apply Energy: For the tubes with undissolved material, place them in a 37°C water bath for

15 minutes. After incubation, vortex again for 1 minute. If particles remain, sonicate in a

water bath sonicator for 5-10 minutes.

Final Assessment: After warming and sonication, visually inspect the tubes again. The

highest concentration that results in a clear solution with no visible particulates is your

empirically determined solubility limit under these conditions.

Confirmation (Optional): To confirm, centrifuge the highest concentration tube that appears

clear at ~14,000 x g for 10 minutes. If no pellet is visible, the compound is likely fully

dissolved.

Data Presentation
Table 1: Comparison of Common Solvents for In Vitro Studies of Platinum Drugs
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Solvent Pros Cons
Recommendation
for Enloplatin

Deionized Water

- Good starting point

for water-soluble

compounds.

- May lack buffering

capacity. - Stability of

platinum drugs can be

lower without chloride

ions.

Recommended

starting point.

0.9% NaCl (Saline)

- Chloride ions can

stabilize platinum

complexes. - Isotonic.

- May not be suitable

for all cell types if

used as the final

solvent.

Highly

Recommended.

PBS
- Buffered and

isotonic.

- Phosphate ions

could potentially

interact with the

platinum complex.

Use with caution. Test

for precipitation when

diluted in culture

medium.

5% Glucose

(Dextrose)

- Used for carboplatin

and oxaliplatin

clinically.

- May not be optimal

for all platinum

compounds.

Possible alternative.

Less common for in

vitro work than saline.

DMSO

- High solubilizing

power for many

organic compounds.

- Strongly

discouraged. Can

inactivate platinum

drugs. - Can be

cytotoxic at higher

concentrations.

Avoid.

DMF

- Can dissolve some

platinum compounds

at high

concentrations.

- Can also interact

with and reduce the

potency of platinum

drugs.

Avoid.

Mandatory Visualization
Signaling Pathway: Presumed Mechanism of Action for Enloplatin
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Enloplatin, as a platinum-based drug, is presumed to follow a mechanism of action similar to

other drugs in its class, such as cisplatin. This involves entry into the cell, formation of DNA

adducts, and the subsequent activation of the DNA damage response (DDR) and apoptotic

pathways.
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Forms Cross-links

DNA Damage Response
(ATM/ATR, Chk1/Chk2)

Recognition of Damage

p53 Activation

Signal Transduction

Bax Upregulation

Transcriptional Activation

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c Release

Apoptosome Formation
(Apaf-1, Caspase-9)

Caspase-3 Activation

Apoptosis
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Presumed signaling pathway for Enloplatin-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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